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Compound of Interest

Compound Name: mitoTracker Green FM

Cat. No.: B15552189

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of MitoTracker Green FM, a
fluorescent probe widely utilized for the visualization and analysis of mitochondria in living cells.
This document details its spectral properties, mechanism of action, experimental protocols, and
applications in cellular research, with a focus on providing actionable data and methodologies
for laboratory professionals.

Core Properties and Mechanism of Action

MitoTracker Green FM is a cell-permeant dye that selectively accumulates in mitochondria. Its
fluorescence is largely independent of the mitochondrial membrane potential, making it a
reliable marker for mitochondrial mass. The probe contains a mildly thiol-reactive chloromethyl
group that covalently binds to mitochondrial proteins, ensuring its retention within the organelle.

[1][°]

Spectral Characteristics

MitoTracker Green FM exhibits excitation and emission spectra in the green region of the
visible spectrum, making it compatible with standard fluorescein (FITC) filter sets.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15552189?utm_src=pdf-interest
https://www.benchchem.com/product/b15552189?utm_src=pdf-body
https://www.benchchem.com/product/b15552189?utm_src=pdf-body
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/mitotracker_green_fm
https://www.cellsignal.com/products/9074/datasheet?images=1&protocol=0
https://www.benchchem.com/product/b15552189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Wavelength (nm)
Excitation Maximum ~490[3][4]
Emission Maximum ~516[2][4]
Recommended Laser Line 488 nm
Recommended Emission Filter 515/30 or similar

Note: While extensive research has been conducted on the spectral properties of MitoTracker
Green FM, specific quantitative values for its quantum yield and molar extinction coefficient are
not readily available in publicly accessible resources.

Experimental Protocols

Successful mitochondrial staining with MitoTracker Green FM relies on optimized protocols
tailored to the specific cell type and experimental design. The following sections provide
detailed methodologies for the preparation and application of this probe.

Stock Solution Preparation

Proper preparation and storage of the MitoTracker Green FM stock solution are critical for

maintaining its efficacy.

Step Instruction

Dissolve 50 pg of lyophilized MitoTracker Green
o FM in 74.4 uL of high-quality, anhydrous
1. Reconstitution ) )
dimethyl sulfoxide (DMSO) to create a 1 mM

stock solution.[2]

Store the 1 mM stock solution at -20°C,

protected from light. It is recommended to use
2. Storage ) . -
the reconstituted solution within two weeks and

to avoid repeated freeze-thaw cycles.[2]

Staining Protocol for Adherent Cells
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This protocol is suitable for staining mitochondria in cells cultured on coverslips or in multi-well

plates.

Step

Instruction

1. Prepare Staining Solution

Dilute the 1 mM MitoTracker Green FM stock
solution to a final working concentration of 20-
200 nM in serum-free cell culture medium or
phosphate-buffered saline (PBS). The optimal
concentration should be determined empirically

for each cell type.[1]

2. Cell Preparation

Grow adherent cells on sterile coverslips or

appropriate culture vessels.

3. Staining

Remove the culture medium and add the pre-
warmed staining solution to the cells. Incubate
for 15-45 minutes at 37°C.[1]

4. Washing

Discard the staining solution and wash the cells

twice with fresh, pre-warmed medium or PBS.[1]

5. Imaging

Image the cells immediately using a
fluorescence microscope equipped with a
standard FITC filter set. Note: MitoTracker
Green FM is not well-retained after fixation with
aldehydes.[2]

Staining Protocol for Suspension Cells

This protocol is optimized for staining mitochondria in cells grown in suspension.
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Step Instruction

Dilute the 1 mM MitoTracker Green FM stock
o ) solution to a final working concentration of 20-
1. Prepare Staining Solution , _
200 nM in serum-free cell culture medium or

PBS.

Pellet the suspension cells by centrifugation
(e.g., 1000 x g for 3-5 minutes) and discard the

2. Cell Preparation supernatant. Resuspend the cells in the staining
solution at a density of approximately 1 x 106
cells/mL.[1]

3. Staining Incubate the cells for 15-45 minutes at 37°C.[1]

Pellet the cells by centrifugation (e.g., 400 x g

for 3-4 minutes) and discard the supernatant.
4. Washing Wash the cells twice by resuspending in fresh,

pre-warmed medium or PBS and repeating the

centrifugation.[1]

Resuspend the final cell pellet in fresh medium
5. Imaging or PBS for analysis by fluorescence microscopy

or flow cytometry.

Visualization of Cellular Processes

MitoTracker Green FM is a valuable tool for visualizing dynamic mitochondrial processes. The
following diagrams illustrate the experimental workflow and a key signaling pathway where this
probe is applied.

Prepare 1 mM Stock Solution N Dilute to 20-200 nM Live Cells
in DMSO Working Solution (Adherent or Suspension)

' \

Live-Cell Imaging
(Microscopy or Flow Cytometry)

Wash Cells (x2)

Incubate 15-45 min at 37°C
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Click to download full resolution via product page

Experimental Workflow for MitoTracker Green FM Staining.

MitoTracker Green FM is instrumental in studying mitophagy, the selective degradation of
mitochondria by autophagy. It allows for the visualization of mitochondria being engulfed by
autophagosomes.
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Visualization of Mitophagy with MitoTracker Green FM.

Applications in Research and Drug Development

The unique properties of MitoTracker Green FM make it a versatile tool in various research
areas:

» Mitochondrial Mass Assessment: Its fluorescence intensity correlates with mitochondrial
content, providing a method to quantify changes in mitochondrial mass in response to
genetic manipulation, drug treatment, or disease states.

o Studying Mitochondrial Dynamics: In conjunction with other fluorescent probes, it can be
used to observe mitochondrial fusion and fission events in living cells.[4]

e Mitophagy Analysis: As illustrated above, it is used to track the process of mitochondrial
degradation through autophagy.

o Apoptosis Studies: Changes in mitochondrial morphology and mass during programmed cell
death can be monitored.

» Drug Screening: High-throughput screening assays can utilize MitoTracker Green FM to
identify compounds that affect mitochondrial biogenesis or degradation.

In conclusion, MitoTracker Green FM is an essential probe for researchers and scientists in
the field of cellular biology and drug development. Its straightforward application and reliable
staining of mitochondrial mass provide valuable insights into the roles of mitochondria in health
and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15552189#mitotracker-green-fm-excitation-and-
emission-spectra]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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